6-fluoro-4-hydroxy-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)quinoline-3-carboxamide

• IUPAC Name: 6-fluoro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-4-oxo-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C16H15FN4O2S/c1-8(2)5-13-20-21-16(24-13)19-15(23)11-7-18-12-4-3-9(17)6-10(12)14(11)22/h3-4,6-8H,5H2,1-2H3,(H,18,22)(H,19,21,23)
• InChI Key: MNVCSLNZIKAOSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN=C(S1)NC(=O)C2=CNC3=C(C2=O)C=C(C=C3)F
• Molecular Formula: C16H15FN4O2S
• Molecular Weight: 346.4 g/mol

Description

The compound “6-fluoro-4-hydroxy-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)quinoline-3-carboxamide” is a complex organic molecule. It contains a quinoline core, which is a heterocyclic aromatic organic compound with the chemical formula C9H7N. Quinolines are important in the field of natural products, pharmaceuticals, and materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from the construction of the quinoline core, followed by the introduction of the various functional groups. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline core, with a fluorine atom at the 6-position, a hydroxy group at the 4-position, and a carboxamide group at the 3-position. Additionally, it has an isobutyl-substituted thiadiazole group attached to the nitrogen atom of the quinoline.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the carboxamide group could participate in condensation reactions, while the fluorine atom could potentially be displaced in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the carboxamide and hydroxy groups would likely make it more soluble in polar solvents.

Scientific Research Applications

Catalytic Protodeboronation

. .

Suzuki–Miyaura Coupling

, a widely-used carbon–carbon bond-forming reaction. .

Positron Emission Tomography (PET) Tracer

. .

Safety And Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the specific conditions under which it’s handled.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under various conditions, and optimizing its synthesis.